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Compound of Interest

Compound Name: 3-Hydroxychimaphilin

Cat. No.: B15592103

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Hydroxychimaphilin, also known as 2-hydroxy-3,6-dimethylnaphthalene-1,4-dione, is a
naturally occurring naphthoquinone derivative. While specific research on this compound is
limited, its structural similarity to other biologically active naphthoquinones suggests potential
for significant pharmacological properties, including anticancer and anti-inflammatory activities.
This technical guide consolidates the available information on 3-Hydroxychimaphilin, drawing
from data on analogous compounds and predictive models to provide a comprehensive
overview for research and development purposes.

Chemical and Physical Properties

Quantitative data for 3-Hydroxychimaphilin is not extensively available in the literature. The
following table summarizes known and predicted properties.
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Property Value Source
2-hydroxy-3,6-

IUPAC Name -
dimethylnaphthalene-1,4-dione
3-Hydroxychimaphilin, 3-

Synonyms ) ) [1][2]
Hydroxy-melissanin

CAS Number 33253-99-5 [1]

Molecular Formula C12H1003 [1]

Molecular Weight 202.21 g/mol [1]

Appearance Yellow powder [1]

Melting Point Predicted: 150-200 °C Prediction

Boiling Point Predicted: 350-450 °C Prediction
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [1]

Acetate, DMSO, Acetone

Spectroscopic Data (Predicted)

Detailed experimental spectroscopic data for 3-Hydroxychimaphilin is not readily available.

The following are predicted spectral characteristics based on its chemical structure.

'H NMR Spectrum (Predicted)

Caption: Predicted *H NMR chemical shifts for 3-Hydroxychimaphilin.

13C NMR Spectrum (Predicted)

Caption: Predicted *3C NMR chemical shifts for 3-Hydroxychimaphilin.

Infrared (IR) Spectroscopy (Predicted)
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Wavenumber (cm~?) Functional Group

~3400 (broad) O-H stretch

~3050 Aromatic C-H stretch

~2950 Aliphatic C-H stretch

~1660 C=0 stretch (quinone)

~1640 C=0 stretch (quinone, H-bonded)
~1600, 1450 Aromatic C=C stretch

Mass Spectrometry (MS)

The mass spectrum of 3-Hydroxychimaphilin would be expected to show a molecular ion
peak [M]* at m/z 202. Fragmentation patterns would likely involve the loss of CO, CHs, and
potentially cleavage of the naphthalene ring system.

Potential Biological Activities and Signaling
Pathways

Direct experimental evidence for the biological activity of 3-Hydroxychimaphilin is scarce.
However, based on the known activities of structurally similar naphthalene-1,4-dione
derivatives, it is plausible that 3-Hydroxychimaphilin possesses anticancer and anti-
inflammatory properties.

Hypothetical Anticancer Signaling Pathway

Many naphthoquinones exert their anticancer effects through the induction of oxidative stress
and apoptosis. A possible signaling pathway is depicted below.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b15592103?utm_src=pdf-body
https://www.benchchem.com/product/b15592103?utm_src=pdf-body
https://www.benchchem.com/product/b15592103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical Anticancer Signaling Pathway of 3-Hydroxychimaphilin
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Click to download full resolution via product page

Caption: Hypothetical anticancer mechanism via ROS-induced apoptosis.

Hypothetical Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of similar compounds are often mediated through the inhibition of
pro-inflammatory signaling pathways such as NF-kB.
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Hypothetical Anti-inflammatory Signaling Pathway
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Caption: Hypothetical anti-inflammatory mechanism via NF-kB inhibition.

Experimental Protocols

Detailed experimental protocols for 3-Hydroxychimaphilin are not available. The following are
generalized procedures based on the synthesis and isolation of similar compounds.
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General Synthetic Protocol for 2-Hydroxy-3,6-
dimethylnaphthalene-1,4-dione

This protocol is a generalized procedure and would require optimization for the specific
synthesis of 3-Hydroxychimaphilin.

Generalized Synthetic Workflow

Starting Materials

Reaction of a substituted
naphthoquinone precursor with
a methylating agent

l

Aqueous Workup

l

Extraction with Organic Solvent

l

Column Chromatography

l

Spectroscopic Characterization
(NMR, IR, MS)

Pure 3-Hydroxychimaphilin
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Hydroxychimaphilin.

General Protocol for Isolation from Chimaphila
umbellata

This is a general procedure for the isolation of natural products from plant material and would
need to be adapted for the specific isolation of 3-Hydroxychimaphilin.
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Generalized Isolation Workflow
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Caption: Generalized workflow for the isolation of 3-Hydroxychimaphilin.
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Conclusion and Future Directions

3-Hydroxychimaphilin represents a promising yet understudied natural product. The
information presented in this guide, based on predictions and data from analogous compounds,
provides a foundational framework for future research. Experimental validation of the predicted
physical and chemical properties is essential. Furthermore, comprehensive biological
evaluation is required to elucidate the specific anticancer and anti-inflammatory mechanisms of
3-Hydroxychimaphilin and to determine its potential as a therapeutic agent. Future studies
should focus on the targeted synthesis or efficient isolation of this compound to enable detailed
in vitro and in vivo investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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